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Introduction
Iron is an essential micronutrient for plant growth and development, playing a critical role in

chlorophyll synthesis and various enzymatic reactions. However, in plant culture media,

particularly at a neutral to high pH, iron can readily precipitate as insoluble hydroxides,

rendering it unavailable to the plants. To overcome this, iron is often supplied in a chelated

form, which keeps it soluble and accessible over a wide pH range. Ethylenediamine-N,N'-bis(2-

hydroxyphenylacetic acid) (EDDHA) is a highly effective chelating agent for iron, especially in

high pH conditions, making it a preferred choice for many plant culture applications. The ortho-

ortho isomer of Fe-EDDHA is considered the most biologically effective form.[1]

These application notes provide a detailed protocol for the preparation, storage, and use of Fe-

EDDHA stock solutions for plant culture media, ensuring optimal iron availability for healthy

plant growth.

Data Presentation
The following tables summarize the key quantitative data for the preparation and use of Fe-

EDDHA stock solutions.

Table 1: Properties of Fe-EDDHA (6% Iron)
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Property Value Reference

Chemical Formula C18H16N2O6FeNa -

Iron (Fe) Content 6% [2][3]

Appearance
Dark red to black

powder/granules
[2]

Solubility in Water (20°C) ~60 g/L -

pH Stability Range 4 - 9 [1]

Optimal pH for Stability 7 [1]

Table 2: Preparation of a 200x Fe-EDDHA Stock Solution

Component
Amount for 1 L Stock
Solution

Final Concentration in
Stock

Fe-EDDHA (6% Fe) Powder 9.27 g 9.27 g/L

Distilled or Deionized Water Up to 1 L -

Calculation based on the iron concentration in Murashige and Skoog (MS) medium.

Table 3: Use of 200x Fe-EDDHA Stock Solution in Plant Culture Medium

Stock Solution
Volume

Final Medium
Volume

Final Fe-EDDHA
Concentration

Final Iron (Fe)
Concentration

5 mL 1 L ~46.35 mg/L ~2.78 mg/L

This concentration is consistent with the iron requirement in standard Murashige and Skoog

(MS) medium.[4]

Experimental Protocol
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This protocol details the step-by-step procedure for preparing a 200x Fe-EDDHA stock

solution.

3.1. Materials and Equipment

Fe-EDDHA (6% Iron) powder

Distilled or deionized water

Analytical balance

Weighing paper or boat

1 L volumetric flask

Beaker

Magnetic stirrer and stir bar

Spatula

Amber glass storage bottle

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure

Preparation: Put on appropriate personal protective equipment, including safety glasses,

gloves, and a lab coat.

Weighing: Accurately weigh 9.27 g of Fe-EDDHA (6% Fe) powder using an analytical

balance.

Dissolving:

Add approximately 800 mL of distilled or deionized water to a beaker with a magnetic stir

bar.

Place the beaker on a magnetic stirrer and begin stirring.
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Slowly add the weighed Fe-EDDHA powder to the stirring water.

Continue stirring until the powder is completely dissolved. The solution will have a dark red

color. Gentle heating can be applied to aid dissolution if necessary, but is often not

required.

Volume Adjustment:

Carefully transfer the dissolved Fe-EDDHA solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the Fe-EDDHA is transferred.

Add distilled or deionized water to the volumetric flask until the solution reaches the 1 L

mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

pH Adjustment (Optional but Recommended):

While Fe-EDDHA is stable over a broad pH range, for optimal long-term stability of the

stock solution, the pH can be adjusted to approximately 7.0.[1]

Use a calibrated pH meter to check the pH of the stock solution.

If necessary, adjust the pH using dilute NaOH or HCl. Add the acid or base dropwise while

stirring and monitor the pH closely.

Storage:

Transfer the final stock solution to a clearly labeled amber glass bottle to protect it from

light.[2]

The label should include the name of the solution (200x Fe-EDDHA Stock), the

concentration, the preparation date, and the initials of the preparer.

Store the stock solution in a refrigerator at 4°C.
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3.3. Use in Plant Culture Medium

To prepare 1 L of plant culture medium with the appropriate iron concentration (e.g., for MS

medium), add 5 mL of the 200x Fe-EDDHA stock solution to the final volume of the medium

before autoclaving.

Safety Precautions
Handling Powder: Handle Fe-EDDHA powder in a well-ventilated area or under a fume hood

to avoid inhaling dust.[5][6]

Personal Protective Equipment: Always wear safety glasses, gloves, and a lab coat when

handling Fe-EDDHA powder and solutions to prevent eye and skin contact.[2][5]

Spills: In case of a spill, avoid generating dust. Sweep up the spilled powder and place it in a

designated waste container.[7] Flush the area with water.[2]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5]

Skin Contact: Wash the affected area with soap and water.[3]

Inhalation: Move to fresh air.[2]

Ingestion: Rinse mouth with water and drink plenty of water.[2]

Seek medical attention if irritation or other symptoms persist.[5]

Storage: Store Fe-EDDHA powder in a cool, dry, well-ventilated area away from direct

sunlight and incompatible materials such as strong oxidizing agents.[2][3] Keep the container

tightly closed.[2]
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Preparation Quality Control Storage & Use

Weigh 9.27 g
Fe-EDDHA (6% Fe)

Dissolve in 800 mL
Distilled Water

Add powder to water
with stirring Adjust Volume

to 1 L

Transfer to
volumetric flask Adjust pH to 7.0

(Optional)
Store at 4°C

in Amber Bottle
Use 5 mL per 1 L
of Culture Medium

Click to download full resolution via product page

Caption: Workflow for preparing a 200x Fe-EDDHA stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical Stability of the Fertilizer Chelates Fe-EDDHA and Fe-EDDHSA over Time - PMC
[pmc.ncbi.nlm.nih.gov]

2. fertilome.com [fertilome.com]

3. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

4. Effect of Iron Source and Medium pH on Growth and Development of Sorbus commixta In
Vitro - PMC [pmc.ncbi.nlm.nih.gov]

5. tapazol.co.il [tapazol.co.il]

6. kynoch.co.za [kynoch.co.za]

7. lidochem.com [lidochem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing EDDHA
Stock Solutions in Plant Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032539#protocol-for-preparing-eddha-stock-
solutions-for-plant-culture]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032539?utm_src=pdf-body-img
https://www.benchchem.com/product/b032539?utm_src=pdf-body
https://www.benchchem.com/product/b032539?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8036685/
https://www.fertilome.com/ProductFiles/2020/03/24/10637;10638_FL%20Chelated%20Iron%20EDDHA%206%25%20Water%20Soluble_03-24-2020%20SDS.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/EDDHA_IRON_CHELATE_6.0_MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7796064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7796064/
https://tapazol.co.il/wp-content/uploads/2020/12/Iron-Shield_Tapazol_-EDDHA-6-Powder-1.pdf
https://www.kynoch.co.za/wp-content/uploads/2023/04/GHS-SDS-Fe-6-EDDHA-Rivised-July-2022-Final-1.pdf
https://www.lidochem.com/wp-content/uploads/2019/11/LidoQuest%C2%AE-Fe-6-EDDHA-80-Ortho-SDS-2019.pdf
https://www.benchchem.com/product/b032539#protocol-for-preparing-eddha-stock-solutions-for-plant-culture
https://www.benchchem.com/product/b032539#protocol-for-preparing-eddha-stock-solutions-for-plant-culture
https://www.benchchem.com/product/b032539#protocol-for-preparing-eddha-stock-solutions-for-plant-culture
https://www.benchchem.com/product/b032539#protocol-for-preparing-eddha-stock-solutions-for-plant-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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